Cas no 127219-26-5 (3-[4-(2-cyanoacetyl)piperazin-1-yl]-3-oxopropanenitrile)

• Product Name: 3-[4-(2-cyanoacetyl)piperazin-1-yl]-3-oxopropanenitrile
• CAS No: 127219-26-5
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• MDL: MFCD03398637
• CID: 3701881
• PubChem ID: 4597913
• Update Time: 2025-06-10

3-[4-(2-cyanoacetyl)piperazin-1-yl]-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1,4-bis(cyanoacetyl)-
• 3-[4-(2-cyanoacetyl)piperazin-1-yl]-3-oxopropanenitrile
• 3,3'-piperazine-1,4-diylbis(3-oxopropanenitrile)
• 3,3'-(piperazine-1,4-diyl)bis(3-oxopropanenitrile)
• CS-0329109
• STK903317
• F6660-3611
• SCHEMBL14417884
• BS-9850
• AKOS003886810
• 127219-26-5

• MDL： MFCD03398637
• Inchi： 1S/C10H12N4O2/c11-3-1-9(15)13-5-7-14(8-6-13)10(16)2-4-12/h1-2,5-8H2
• InChI Key： KBMOXEMJQQEOFF-UHFFFAOYSA-N
• SMILES： C(#N)CC(N1CCN(C(CC#N)=O)CC1)=O

Computed Properties

• Exact Mass: 220.09602564Da
• Monoisotopic Mass: 220.09602564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 88.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 3-[4-(2-cyanoacetyl)piperazin-1-yl]-3-oxopropanenitrile

Comprehensive Overview of 3-[4-(2-cyanoacetyl)piperazin-1-yl]-3-oxopropanenitrile (CAS No. 127219-26-5)

3-[4-(2-cyanoacetyl)piperazin-1-yl]-3-oxopropanenitrile (CAS No. 127219-26-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This molecule, characterized by its cyanoacetyl and piperazine functional groups, is a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its unique structure enables it to participate in a wide range of chemical reactions, making it a valuable building block for researchers and industrial applications alike.

The compound's piperazine moiety is particularly noteworthy, as it is a common scaffold in drug design due to its ability to enhance bioavailability and modulate pharmacokinetic properties. The presence of the cyanoacetyl group further expands its utility, allowing for nucleophilic additions and cyclization reactions that are pivotal in constructing heterocyclic frameworks. These features make 3-[4-(2-cyanoacetyl)piperazin-1-yl]-3-oxopropanenitrile a subject of ongoing research, especially in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases.

In recent years, the demand for high-purity chemical intermediates like 127219-26-5 has surged, driven by advancements in precision medicine and green chemistry. Researchers are increasingly focusing on sustainable synthesis routes to minimize environmental impact, and this compound's potential for atom-efficient transformations aligns well with these goals. Additionally, its role in the development of biodegradable polymers and smart materials has sparked interest in the materials science community.

From an analytical perspective, 3-[4-(2-cyanoacetyl)piperazin-1-yl]-3-oxopropanenitrile exhibits distinct spectroscopic properties that facilitate its identification and quantification. Techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are commonly employed to ensure its purity and stability. These methods are critical for meeting the stringent quality standards required in pharmaceutical manufacturing and other high-stakes industries.

The compound's relevance extends to the burgeoning field of computational chemistry, where in silico models are used to predict its reactivity and interactions with biological targets. Such studies are invaluable for accelerating drug discovery and optimizing synthetic pathways. As the scientific community continues to explore the potential of 127219-26-5, its applications are expected to expand into emerging areas like nanotechnology and catalysis.

In summary, 3-[4-(2-cyanoacetyl)piperazin-1-yl]-3-oxopropanenitrile (CAS No. 127219-26-5) is a multifaceted compound with broad applicability across diverse scientific disciplines. Its structural features, combined with its synthetic versatility, position it as a key player in the development of next-generation therapeutics and advanced materials. As research progresses, this compound is poised to make significant contributions to innovation in chemistry and beyond.